N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)nicotinamide

• IUPAC Name: N-[4-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H10N6OS/c22-13(11-2-1-7-16-8-11)18-12-5-3-10(4-6-12)14-20-21-9-17-19-15(21)23-14/h1-9H,(H,18,22)
• InChI Key: DJGMJJWHRRWPNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NC2=CC=C(C=C2)C3=NN4C=NN=C4S3
• Molecular Formula: C15H10N6OS
• Molecular Weight: 322.3 g/mol

Description

N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)nicotinamide, also known as TTN-20, is a chemical compound that has been studied for its potential applications in scientific research. It belongs to the class of thiadiazole derivatives, which have been shown to possess various biological activities.

Mechanism of Action

The mechanism of action of N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)nicotinamide is not fully understood, but it has been suggested that it may act through various pathways, including the inhibition of protein synthesis, the modulation of signaling pathways, and the regulation of gene expression.
Biochemical and Physiological Effects:
N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)nicotinamide has been found to exhibit various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the inhibition of inflammation. Moreover, it has been shown to modulate the expression of various genes involved in cancer and inflammation.

Advantages and Limitations for Lab Experiments

N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)nicotinamide has several advantages for lab experiments, including its high potency, specificity, and selectivity. It can be easily synthesized and modified to improve its biological activity. However, it also has some limitations, including its potential toxicity and lack of knowledge about its long-term effects.

Future Directions

There are several future directions for the study of N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)nicotinamide, including the investigation of its potential applications in other scientific research areas, such as infectious diseases and metabolic disorders. Moreover, further studies are needed to elucidate its mechanism of action and to optimize its biological activity and safety profile. Additionally, the development of new derivatives and analogs of N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)nicotinamide may lead to the discovery of more potent and selective compounds with novel biological activities.

Synthesis Methods

The synthesis of N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)nicotinamide involves the reaction of 4-amino-3-mercapto-5-(4-pyridinyl)-1,2,4-triazole with 4-chloro-3-nitrobenzene in the presence of a base, followed by reduction of the nitro group to an amino group, and then coupling with nicotinamide.

Scientific Research Applications

N-(4-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylphenyl)nicotinamide has been studied for its potential applications in various scientific research areas, including cancer, inflammation, and neurological disorders. It has been shown to exhibit anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. In addition, it has been found to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Moreover, it has been investigated for its potential neuroprotective effects in neurodegenerative diseases.